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Compound of Interest

Compound Name: 3-(Ethylamino)phenol

Cat. No.: B1269045

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 3-(Ethylamino)phenol, a versatile
chemical intermediate. The document details its physicochemical properties, synthesis

protocols, key applications in research and industry, and essential safety and handling
information.

Physicochemical Properties

3-(Ethylamino)phenol, also known as N-ethyl-m-aminophenol, is an aromatic organic
compound. Its key physicochemical properties are summarized in the table below, providing a
foundation for its application in various chemical processes.
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Property Value

CAS Number 621-31-8

Molecular Formula CsH11NO

Molecular Weight 137.18 g/mol

Appearance Very viscous deep orange liquid
Melting Point 62 °C

Boiling Point 349 °F at 12 mmHg

Solubility Slightly soluble in water.

pKa 9.88 (phenol)

Synthesis of 3-(Ethylamino)phenol

The primary industrial synthesis of 3-(Ethylamino)phenol involves the N-ethylation of 3-

aminophenol. Various methods exist, including reaction with ethyl chloride or diethyl sulfate. A

representative experimental protocol is detailed below.

Experimental Protocol: N-Ethylation of 3-Aminophenol

This protocol outlines the synthesis of 3-(Ethylamino)phenol via the reaction of 3-

aminophenol with diethyl sulfate.

Materials:

3-Aminophenol

Diethyl sulfate

Sodium hydroxide

Hydrochloric acid

Toluene
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o Water

e Anhydrous sodium sulfate

Equipment:

Jacketed glass reactor with overhead stirrer, condenser, and addition funnel

Heating/cooling circulator

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus
Procedure:
o Reaction Setup: Charge the reactor with 3-aminophenol and a suitable solvent like toluene.

o Base Addition: Slowly add an aqueous solution of sodium hydroxide to the stirred mixture.
The base acts as a scavenger for the sulfuric acid byproduct.

» Ethylating Agent Addition: Carefully add diethyl sulfate to the reaction mixture via the addition
funnel. Maintain the temperature of the exothermic reaction at a controlled setpoint using the
circulator.

e Reaction Monitoring: Monitor the reaction progress by a suitable analytical technique, such
as High-Performance Liquid Chromatography (HPLC), until the consumption of the starting
material is complete.

o Work-up:
o Once the reaction is complete, cool the mixture and transfer it to a separatory funnel.
o Separate the organic and aqueous layers.

o Neutralize the aqueous layer with hydrochloric acid.
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o Extract the agueous layer with toluene to recover any dissolved product.

o Combine all organic layers and wash with water to remove residual salts.

 Purification:
o Dry the combined organic phase over anhydrous sodium sulfate.

o Filter the drying agent and concentrate the solution under reduced pressure using a rotary

evaporator to remove the toluene.

o The crude 3-(Ethylamino)phenol is then purified by vacuum distillation to yield the final
product.

Synthesis Workflow Diagram
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Synthesis Workflow of 3-(Ethylamino)phenol

3-Aminophenol
Diethyl Sulfate
Sodium Hydroxide

N-Ethylation Reaction
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3-(Ethylamino)phenol

Applications of 3-(Ethylamino)phenol

3-(Ethylamino)phenol

Phar Dye Synthesis

Intermediate for Other Active Hair Dye Formulations
Rivastigmine Analogs Pharmaceutical Ingredients (Coupling Agent)

Fluorescent Dyes
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 To cite this document: BenchChem. [In-Depth Technical Guide: 3-(Ethylamino)phenol (CAS
621-31-8)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269045#3-ethylamino-phenol-cas-number-621-31-
8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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